Cas no 21133-87-9 (4-ethyl-2-(4-fluorophenyl)hexane-2,4-diol)
21133-87-9 structure
Product Name:4-ethyl-2-(4-fluorophenyl)hexane-2,4-diol
CAS No:21133-87-9
MF:C14H21FO2
MW:240.313748121262
CID:1398710
PubChem ID:30495
Update Time:2025-04-20
4-ethyl-2-(4-fluorophenyl)hexane-2,4-diol Chemical and Physical Properties
Names and Identifiers
-
- 4-ethyl-2-(4-fluorophenyl)hexane-2,4-diol
- p-Fluorophenyl-1-methyl-1-diethyl-3,3 propanediol-1,3
- 21133-87-9
- RD 6011
- BRN 2374839
- DTXSID50943458
- 2,4-HEXANEDIOL, 2-(p-FLUOROPHENYL)-4-ETHYL-
-
- Inchi: 1S/C14H21FO2/c1-4-14(17,5-2)10-13(3,16)11-6-8-12(15)9-7-11/h6-9,16-17H,4-5,10H2,1-3H3
- InChI Key: DEKTTZLLHCKGEN-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)C(C)(CC(CC)(CC)O)O
Computed Properties
- Exact Mass: 240.15263
- Monoisotopic Mass: 240.15255807g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- PSA: 40.46
4-ethyl-2-(4-fluorophenyl)hexane-2,4-diol Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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